2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yloxymethyl)-3-(4-chlorophenyl)quinazolin-4-one
• InChI: InChI=1S/C22H15ClN2O4/c23-14-5-7-15(8-6-14)25-21(24-18-4-2-1-3-17(18)22(25)26)12-27-16-9-10-19-20(11-16)29-13-28-19/h1-11H,12-13H2
• InChI Key: RUBYJEITOSFLRV-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCC3=NC4=CC=CC=C4C(=O)N3C5=CC=C(C=C5)Cl
• Molecular Formula: C22H15ClN2O4
• Molecular Weight: 406.8 g/mol

Description

2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one, also known as AG1478, is a small molecule inhibitor of the epidermal growth factor receptor (EGFR). EGFR is a transmembrane receptor that plays a crucial role in cell proliferation, differentiation, and survival. Overexpression of EGFR has been linked to various types of cancer, including breast, lung, and colon cancer. AG1478 has been extensively studied for its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one involves the inhibition of EGFR activation and downstream signaling. EGFR activation leads to the activation of various signaling pathways, including the PI3K/AKT and MAPK/ERK pathways, which are involved in cell proliferation, differentiation, and survival. 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one binds to the ATP-binding site of the EGFR, preventing its activation and downstream signaling. This leads to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one has been shown to have various biochemical and physiological effects. It inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It also inhibits the migration and invasion of cancer cells. 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one has been shown to sensitize cancer cells to chemotherapy and radiation therapy. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied and its mechanism of action is well understood. It has been shown to be effective in inhibiting the growth of various cancer cell lines. However, 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. It also has poor bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one. One area of research is to develop more potent and selective inhibitors of EGFR. Another area of research is to study the combination of 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one with other anticancer agents, such as chemotherapy and radiation therapy. This could lead to the development of more effective cancer treatments. Additionally, research could be done to study the effects of 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one on other signaling pathways involved in cancer progression. This could lead to the identification of new targets for cancer therapy.

Synthesis Methods

2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one can be synthesized by a multistep process involving the reaction of 2-aminobenzophenone with 1,3-benzodioxole in the presence of a base to form 2-(1,3-benzodioxol-5-yloxy)acetophenone. This intermediate is then reacted with 4-chlorobenzoyl chloride in the presence of a base to form 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one.

Scientific Research Applications

2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 2-[(1,3-benzodioxol-5-yloxy)methyl]-3-(4-chlorophenyl)quinazolin-4(3H)-one achieves this by binding to the ATP-binding site of the EGFR, preventing its activation and downstream signaling. This leads to the inhibition of cell proliferation and induction of apoptosis.